Cas no 145276-31-9 (Benzonitrile, 3-[3-(dimethylamino)-1-oxo-2-propen-1-yl]-)

• Product Name: Benzonitrile, 3-[3-(dimethylamino)-1-oxo-2-propen-1-yl]-
• CAS No: 145276-31-9
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• CID: 98288
• PubChem ID: 5714073
• Update Time: 2025-04-18

Benzonitrile, 3-[3-(dimethylamino)-1-oxo-2-propen-1-yl]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-[3-(dimethylamino)-1-oxo-2-propen-1-yl]-
• 3-[3-(dimethylamino)prop-2-enoyl]benzonitrile
• 3-(3-dimethylaminoacryloyl)benzonitrile
• 3-(3-dimethylamino-acryloyl)-benzonitrile
• 3-[3-(dimethylamino)acryloyl]benzonitrile
• AC1MD5WP
• ACMC-20n4gz
• CTK0G9393
• SureCN99553
• 5X-0815
• SLKQIWXTDLZLPZ-VOTSOKGWSA-N
• 3-[(E)-3-(dimethylamino)-2-propenoyl]benzenecarbonitrile
• 3-[(2E)-3-(dimethylamino)prop-2-enoyl]benzonitrile
• SCHEMBL99553
• AKOS005095685
• SCHEMBL99552
• MFCD00111583
• 179055-13-1
• 3-[(2E)-3-(dimethylamino)prop-2-enoyl]-benzonitrile
• Benzonitrile,3-[3-(dimethylamino)-1-oxo-2-propen-1-yl]-
• 145276-31-9
• 3-[(E)-3-(dimethylamino)prop-2-enoyl]benzonitrile
• 1-(3-cyanophenyl)-3-(dimethylamino)acrolein
• CCG-243971

• Inchi： 1S/C12H12N2O/c1-14(2)7-6-12(15)11-5-3-4-10(8-11)9-13/h3-8H,1-2H3/b7-6+
• InChI Key： SLKQIWXTDLZLPZ-VOTSOKGWSA-N
• SMILES： O=C(/C=C/N(C)C)C1C=CC=C(C#N)C=1

Computed Properties

• Exact Mass: 200.09506
• Monoisotopic Mass: 200.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• PSA: 44.1